Cas no 96294-83-6 (4-methyl-1-(propan-2-yl)-2-propoxybenzene)

• Product Name: 4-methyl-1-(propan-2-yl)-2-propoxybenzene
• CAS No: 96294-83-6
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 1986865
• PubChem ID: 57048
• Update Time: 2025-04-21

4-methyl-1-(propan-2-yl)-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(propan-2-yl)-2-propoxybenzene
• 4-methyl-1-propan-2-yl-2-propoxybenzene
• BRN 2518632
• 96294-83-6
• DTXSID50242190
• p-Cymene, 3-propoxy-
• ETHER, PROPYL THYMYL
• SCHEMBL15086403
• 3-06-00-01898 (Beilstein Handbook Reference)
• DTXCID50164681
• Propyl thymyl ether

• Inchi： 1S/C13H20O/c1-5-8-14-13-9-11(4)6-7-12(13)10(2)3/h6-7,9-10H,5,8H2,1-4H3
• InChI Key： ILDNMANLKZLCQO-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 192.151
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.903
• Boiling Point: 271.4°C at 760 mmHg
• Flash Point: 98.6°C
• Refractive Index: 1.487